Cas no 1807172-01-5 (Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate
• CAS No: 1807172-01-5
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 4958277
• Update Time: 2025-11-01

Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate

• Inchi： 1S/C11H8F3NO2/c1-2-17-11(16)7-3-6(10(13)14)4-9(12)8(7)5-15/h3-4,10H,2H2,1H3
• InChI Key： ZOMXACAMDVSOMR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)C=C(C(=O)OCC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate

Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate (CAS No. 1807172-01-5): A Comprehensive Overview

Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate (CAS No. 1807172-01-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, incorporating both cyano and fluorine substituents, makes it a versatile intermediate in the development of novel therapeutic agents.

The compound's name highlights several key structural elements that contribute to its reactivity and potential applications. The cyano group (–CN) at the 2-position introduces a polar site for interaction with biological targets, while the presence of two fluorine atoms (–F) at the 5- and 3-positions enhances its electronic properties and metabolic stability. These features make Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in fluorinated benzoates due to their potential benefits in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of compounds, including their bioavailability, metabolic stability, and binding affinity to biological targets. Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate exemplifies this trend, as its structure suggests it could be a valuable building block for designing next-generation pharmaceuticals.

One of the most compelling aspects of Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in creating potent kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group's ability to form hydrogen bonds and the electron-withdrawing nature of the fluorine substituents contribute to the compound's binding efficacy.

The< strong>difluoromethyl group (–CF₂) is another key feature that enhances the compound's pharmacological profile. This moiety is known to improve metabolic stability by resisting oxidative degradation, a common issue with many pharmaceuticals. Additionally, the presence of multiple fluorine atoms can modulate lipophilicity, influencing how the compound is distributed within an organism. These properties make Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate a promising candidate for further development.

Recent advancements in synthetic methodologies have further expanded the potential applications of Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled researchers to introduce additional functional groups with high precision. This flexibility has allowed for the creation of diverse derivatives with tailored biological activities. Such innovations underscore the importance of this compound in modern drug discovery efforts.

The< strong>Ethyl group (–OEt) at the ester position provides an additional layer of functionality that can be exploited in medicinal chemistry. Ester groups are commonly used in drug design due to their ability to enhance solubility and improve pharmacokinetic profiles. Moreover, they can be easily modified through hydrolysis or transesterification reactions, offering synthetic chemists a range of possibilities for structural diversification.

In conclusion, Ethyl 2-cyano-5-difluoromethyl-3-fluorobenzoate represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features, including the presence of cyano and fluorine substituents, make it a versatile intermediate for developing novel bioactive molecules. The growing body of research highlighting its potential applications underscores its importance as a tool in drug discovery and development.